Cas no 2227246-92-4 (Fmoc-PEG12-NHS ester)

• Product Name: Fmoc-PEG12-NHS ester
• CAS No: 2227246-92-4
• MF: C₄₆H₆₈N₂O₁₈
• MW: 937.034735679626
• CID: 4642086
• PubChem ID: 11535302
• Update Time: 2025-05-21

Fmoc-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

• CPD24692
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethox
• Fmoc-PEG12-NHS ester
• FmocNH-PEG12-NHS?ester
• FmocNH-PEG12-CH2CH2COONHS
• 5,8,11,14,17,20,23,26,29,32,35,38-Dodecaoxa-2-azahentetracontanedioic acid, 41-(2,5-dioxo-1-pyrrolidinyl) 1-(9H-fluoren-9-ylmethyl) ester
• MFCD21363319
• Fmoc-NH-PEG12-CH2CH2COONHS Ester
• 2227246-92-4
• 2,5-Dioxopyrrolidin-1-yl1-(9H-fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxa-4-azatritetracontan-43-oate
• HY-141101
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Fmoc-N-amido-PEG12-NHS ester
• G14119
• GS-9523
• 488085-18-3
• DA-69664
• BP-22241
• AKOS040743336
• CS-0115161
• FmocNH-PEG12-NHS ester
• 2,5-Dioxopyrrolidin-1-yl 1-(9H-fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxa-4-azatritetracontan-43-oate

• Inchi： 1S/C46H68N2O18/c49-43-9-10-44(50)48(43)66-45(51)11-13-53-15-17-55-19-21-57-23-25-59-27-29-61-31-33-63-35-36-64-34-32-62-30-28-60-26-24-58-22-20-56-18-16-54-14-12-47-46(52)65-37-42-40-7-3-1-5-38(40)39-6-2-4-8-41(39)42/h1-8,42H,9-37H2,(H,47,52)
• InChI Key： HQKUPHFWWTZASE-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 936.44671332 g/mol
• Monoisotopic Mass: 936.44671332 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 44
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 213
• Molecular Weight: 937.0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-PEG12-NHS ester

Comprehensive Guide to Fmoc-PEG12-NHS ester (CAS No. 2227246-92-4): Applications and Innovations

In the rapidly evolving field of bioconjugation and drug delivery, Fmoc-PEG12-NHS ester (CAS No. 2227246-92-4) has emerged as a critical reagent for researchers. This compound combines the protective properties of the Fmoc (Fluorenylmethyloxycarbonyl) group with the hydrophilic spacer PEG12 and the reactive NHS ester moiety, making it indispensable for peptide synthesis, antibody-drug conjugates (ADCs), and nanotechnology applications. Its unique structure enables efficient coupling with primary amines under mild conditions, a feature highly sought after in modern biopharmaceutical development.

The growing demand for PEGylated compounds in therapeutics, driven by their ability to enhance solubility and reduce immunogenicity, has positioned Fmoc-PEG12-NHS ester as a cornerstone in precision medicine. Recent studies highlight its role in optimizing targeted drug delivery systems, particularly in oncology and autoimmune diseases. For instance, its application in ADC linker technology allows for controlled payload release, addressing challenges like off-target toxicity—a hot topic in cancer immunotherapy forums and PubMed-indexed research.

From a synthetic chemistry perspective, the 12-unit polyethylene glycol (PEG12) chain in this compound offers an ideal balance between hydrophilicity and steric flexibility. This characteristic is crucial for click chemistry applications, where spatial accessibility determines reaction efficiency. Researchers frequently search for "long-chain PEG NHS esters" or "Fmoc-PEG-NHS conjugation protocols," reflecting the compound's utility in modifying biomolecules like proteins, oligonucleotides, and nanoparticles. Notably, its compatibility with solid-phase peptide synthesis (SPPS) workflows makes it a staple in automated peptide synthesizers.

Beyond therapeutics, Fmoc-PEG12-NHS ester finds applications in diagnostic probe development. Its ability to conjugate with fluorescent dyes or magnetic resonance imaging (MRI) contrast agents has spurred innovations in theranostics—a fusion of therapy and diagnostics gaining traction in personalized medicine. The compound's CAS No. 2227246-92-4 is often queried in chemical databases alongside "bifunctional PEG crosslinkers" or "amine-reactive probes," underscoring its interdisciplinary relevance.

Quality control parameters for Fmoc-PEG12-NHS ester are another trending discussion point. Analytical techniques like HPLC purity verification and mass spectrometry characterization dominate peer-reviewed protocols, ensuring batch-to-batch reproducibility—a critical factor for FDA-approved drug development. Suppliers emphasizing "low polydispersity PEG derivatives" or "lyophilized NHS esters" cater to these stringent requirements, aligning with Good Manufacturing Practice (GMP) standards.

Environmental and stability considerations further enhance the compound's appeal. Unlike some traditional linkers, PEG12-based reagents demonstrate improved aqueous stability while maintaining biodegradability—an eco-friendly advantage highlighted in green chemistry initiatives. Storage recommendations (typically -20°C under anhydrous conditions) are frequently searched alongside "NHS ester shelf life," reflecting practical user concerns.

The future trajectory of Fmoc-PEG12-NHS ester appears intertwined with advancements in AI-driven molecular design and high-throughput screening. Computational models predicting PEG chain length optimization for specific biological barriers (e.g., blood-brain penetration) could revolutionize its applications. Meanwhile, the rise of mRNA therapeutics and lipid nanoparticle (LNP) formulations presents new opportunities for PEG-based conjugation—ensuring this CAS-registered compound remains at the forefront of biomedical innovation.